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These application notes provide a detailed overview of the use of the tin-120 isotope in the
study of superconductivity. The unique nuclear properties of tin isotopes, particularly their mass
variation, make them valuable probes for investigating the fundamental mechanisms of
superconductivity. This document outlines key applications, presents relevant quantitative data,
and provides detailed experimental protocols for researchers.

The Isotope Effect in Tin Superconductors

The isotope effect, the change in the superconducting transition temperature (Tc) with isotopic
mass, is a cornerstone of the Bardeen-Cooper-Schrieffer (BCS) theory of superconductivity. It
provides strong evidence for the role of electron-phonon interactions in mediating the formation
of Cooper pairs. Tin, with its multiple stable isotopes, is an ideal element for studying this effect.
By comparing the Tc and critical magnetic field (Hc) of superconductors synthesized with
different tin isotopes, including the abundant 120Sn, researchers can gain insights into the
pairing mechanism.

Quantitative Data: Isotope Effect in Tin

Detailed measurements have been performed on various tin isotopes to quantify the
relationship between isotopic mass and superconducting properties.[1]
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Superconductin
: < Critical Magnetic Field at

Isotope Mass (amu) Transition Temperature
0K (HO) (Gauss)
(Te) (K)
116 3.749 308.5
120 3.722 305.0
124 3.698 302.1

The relationship between the transition temperature and the isotopic mass (M) can be
described by the power law Tc « M-a, where a is the isotope effect coefficient. For tin, the
experimentally determined value of a is approximately 0.462.[1] This value is close to the 0.5
predicted by the simple BCS theory, indicating a significant role for phonons in the
superconductivity of tin.

Tin-120 as a Probe in MOssbauer Spectroscopy

Mossbauer spectroscopy is a powerful technique for probing the local magnetic and electronic
environment of a specific nucleus. While 119Sn is the most common tin isotope used for
Mossbauer spectroscopy due to its favorable nuclear properties, the principles are applicable
to other isotopes, and tin, in general, can be used as a sensitive probe within other
superconducting materials. For instance, a thin foil of tin can be placed in proximity to a novel
superconductor to measure the expulsion of magnetic fields (the Meissner effect), a hallmark of
superconductivity.

Experimental Protocol: 119/120Sn Mdssbauer
Spectroscopy for Meissner Effect Measurement

This protocol describes a conceptual setup for using a tin-containing sensor to probe the
magnetic field expulsion from a superconductor.

Objective: To detect the Meissner effect in a superconducting sample by observing the change
in the magnetic field at a proximate tin sensor.

Materials:
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e Superconducting sample of interest

e Thin foil of tin enriched with 119Sn or 120Sn (the Mossbauer source will be specific to the
isotope)

o Madssbauer spectrometer (including a radioactive source, a drive to impart Doppler velocity, a
detector, and data acquisition system)

o Cryostat capable of reaching temperatures below the Tc of the sample
o External magnetic field source (e.g., a superconducting magnet)
Procedure:

» Sample Preparation: Place the thin tin foil in close contact with the superconducting sample.
This assembly is then mounted in the cryostat.

« Initial Measurement (Above Tc):

o Cool the sample assembly to a temperature just above the expected Tc of the
superconductor.

o Apply a small external magnetic field.

o Acquire a Mossbauer spectrum of the tin foil. In the presence of the magnetic field, the
spectrum will show magnetic hyperfine splitting.

o Measurement Below Tc:

o Cool the sample assembly to a temperature well below the Tc of the superconductor while
maintaining the external magnetic field.

o Acquire a second Méssbauer spectrum.
o Data Analysis:

o Compare the two spectra. If the superconductor expels the magnetic field (Meissner
effect), the magnetic field experienced by the tin foil will be significantly reduced or

© 2025 BenchChem. All rights reserved. 3/12 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083160?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

eliminated.

o This will be reflected in the Méssbauer spectrum as a collapse of the hyperfine splitting,
resulting in a single line or a quadrupole doublet, depending on the local environment.

Expected Outcome: A clear change in the Mdssbauer spectrum of the tin probe upon cooling
the adjacent superconductor through its transition temperature in a magnetic field provides
direct evidence of the Meissner effect.
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Caption: Workflow for MOssbauer spectroscopy to detect the Meissner effect.
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Tin-120 in Nuclear Magnetic Resonance (NMR)
Studies

Nuclear Magnetic Resonance (NMR) is a powerful technique that provides information about
the local electronic and magnetic environment of a specific nucleus. In the context of
superconductivity, NMR can be used to probe the superconducting energy gap, the nature of
the Cooper pairing (singlet or triplet), and vortex lattice structures. While 119Sn is a commonly
used NMR-active tin isotope, the principles can be extended to other NMR-active isotopes.
120Sn has a nuclear spin of 0 and is therefore NMR-inactive. However, studies often focus on
tin-containing superconductors where other tin isotopes can be used as probes.

Experimental Protocol: Solid-State NMR of a Tin-
Containing Superconductor

This protocol provides a general methodology for performing solid-state NMR on a
superconductor containing tin.

Objective: To measure the Knight shift and spin-lattice relaxation rate (1/T1) to probe the
superconducting properties.

Materials:

Powdered sample of the tin-containing superconductor.

Solid-state NMR spectrometer with a superconducting magnet.

Variable-temperature NMR probe.

NMR tubes.

Procedure:

o Sample Preparation: The superconducting material is typically ground into a fine powder to
allow for random orientation of the crystallites and packed into an NMR tube.

e Spectrometer Setup:
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o The NMR probe is cooled to the desired temperature range, which includes temperatures
both above and below the Tc of the sample.

o The spectrometer is tuned to the resonance frequency of the chosen tin isotope (e.g.,
119Sn).

o Knight Shift Measurement:

o Spectra are acquired at various temperatures, from above Tc down to the lowest
achievable temperature.

o The Knight shift, which is the shift in the resonance frequency due to the interaction of the
nuclear spins with the conduction electrons, is measured at each temperature. A decrease
in the Knight shift below Tc is indicative of the formation of spin-singlet Cooper pairs.

e Spin-Lattice Relaxation Rate (1/T1) Measurement:

o The spin-lattice relaxation time (T1) is measured at different temperatures using standard
pulse sequences (e.g., inversion recovery).

o The relaxation rate (1/T1) provides information about the density of electronic states at the
Fermi level. A characteristic feature in conventional superconductors is the Hebel-Slichter
peak, a temporary increase in 1/T1 just below Tc, followed by an exponential decrease at
lower temperatures, which is related to the opening of the superconducting energy gap.

e Data Analysis:

o The temperature dependence of the Knight shift and 1/T1 are plotted and analyzed to
extract information about the superconducting state, such as the size of the energy gap
and the pairing symmetry.

© 2025 BenchChem. All rights reserved. 7/12 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083160?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Sample Preparation

Prepare Powdered
Superconductor Sample

Spectromater Setup

Cool NMR Probe

Tune to Tin Isotope
Resonance Frequency

NMR Measurements
Measure Spin-Lattice
Relaxation Rate (1/T1)

Measure Knight Shift
e, IEmosEils) (vs. Temperature)
Pata Analysi#

Analyze Temperature
Dependence of
Knight Shift and 1/T1

.

Determine Superconducting
Gap and Pairing Symmetry

Click to download full resolution via product page

Caption: Workflow for solid-state NMR studies of tin-containing superconductors.

Specific Heat Measurements
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Specific heat measurements provide crucial thermodynamic information about a material's
transition into the superconducting state. A jump in the specific heat at Tc is a characteristic
feature of a second-order phase transition, which is typical for superconductors in the absence
of a magnetic field. By analyzing the electronic contribution to the specific heat in the
superconducting state, one can also obtain information about the superconducting energy gap.

Experimental Protocol: Specific Heat Measurement of a
Tin-based Superconductor by the Relaxation Method

Objective: To measure the specific heat of a tin-containing superconductor as a function of
temperature to determine Tc and characterize the superconducting transition.

Materials:
o Small, well-characterized sample of the tin-based superconductor.

e Specific heat measurement system (e.g., a commercial Physical Property Measurement
System - PPMS) utilizing the relaxation (or semi-adiabatic) method.

e High-vacuum grease for thermal contact.
e Calibrated thermometer and heater.
Procedure:

o Sample Mounting: A small, flat sample is mounted on a sample platform, which has a
thermometer and a heater. Good thermal contact is ensured by using a minimal amount of
vacuum grease.

o System Evacuation: The sample space is evacuated to a high vacuum to minimize heat loss
through gas conduction.

o Measurement Principle (Relaxation Method):

o The sample platform is heated to a specific temperature.
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o A known amount of heat is applied to the sample through the heater for a short period,
causing its temperature to rise.

o The heat source is then turned off, and the sample cools back to the base temperature by
exchanging heat with its surroundings through a weak thermal link.

o The temperature decay as a function of time is recorded.

o Data Acquisition:

o This process is repeated at various temperatures, stepping through the range that
includes the superconducting transition.

o Data Analysis:

(¢]

The time constant of the temperature decay is used to calculate the heat capacity of the
sample at each temperature.

o The specific heat is then determined by dividing the heat capacity by the mass of the
sample.

o A plot of specific heat versus temperature will show a distinct anomaly (a jump) at the
superconducting transition temperature, Tc.

o By fitting the low-temperature data, the electronic and phononic contributions to the
specific heat can be separated, providing further insights into the superconducting state.

Observation Interpretation

Discontinuity (Jump) _ Determination of
in Specific Heat Critical Temperature (Tc)
Measure Heat Capacity
________________________ i
Information on

Superconducting Energy Gap
(from low-T data)

Specific Heat Measurement
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Caption: Logical relationship in specific heat analysis of superconductors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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